Cas no 2227908-34-9 ((2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol
• CAS No: 2227908-34-9
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5817976
• PubChem ID: 165681974
• Update Time: 2025-05-25

(2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol
• 2227908-34-9
• EN300-1935927

• Inchi： 1S/C11H15BrO2/c1-8(13)3-4-9-7-10(14-2)5-6-11(9)12/h5-8,13H,3-4H2,1-2H3/t8-/m1/s1
• InChI Key： AORQHLNLCFMSRB-MRVPVSSYSA-N
• SMILES： BrC1=CC=C(C=C1CC[C@@H](C)O)OC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol

Compound CAS No 2227908-34-9: (2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol

(2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol, also known by its CAS number 2227908-34-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for various applications in drug discovery and material science.

The structure of (2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol consists of a butanediol backbone with a chiral center at the second carbon atom. The substituents include a bromine atom and a methoxy group attached to the phenyl ring, which is further connected to the butanediol moiety. This configuration imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of bioactive agents. Researchers have explored its role as a precursor for synthesizing more complex molecules with therapeutic potential. For instance, the bromine atom in the phenyl ring can serve as an electrophilic site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups to tailor the molecule's properties.

In terms of synthesis, (2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol can be prepared via several routes, including enantioselective reductions and organocatalytic processes. These methods not only ensure high enantiomeric excess but also provide insights into the stereochemical control during synthesis. The use of chiral catalysts has been particularly effective in achieving the desired (R)-configuration at the second carbon atom.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. For example, its solubility in various solvents, melting point, and stability under thermal and oxidative conditions are critical parameters for its application in industrial settings. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have provided precise data on these properties.

In addition to its synthetic applications, (2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol has shown promise in biological systems. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways, suggesting its potential as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated research into its pharmacokinetic profiles and toxicity levels.

The integration of computational chemistry tools has also played a pivotal role in advancing our understanding of this compound. Molecular docking studies have revealed how it interacts with target proteins at the atomic level, providing valuable insights for rational drug design. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns, aiding in the prediction of its behavior in different chemical environments.

In conclusion, (2R)-4-(2-bromo-5-methoxyphenyl)butan-2-ol stands as a testament to the ingenuity of modern chemical synthesis and its applications in diverse scientific domains. With ongoing research uncovering new facets of its properties and potential uses, this compound continues to be a focal point for innovation in chemistry and beyond.